Cas no 1306969-40-3 (2,4-diethylpyrimidine-5-carboxylic acid)

• Product name: 2,4-diethylpyrimidine-5-carboxylic acid
• CAS No: 1306969-40-3
• MF: C₉H₁₂N₂O₂
• MW: 180.203782081604
• CID: 5099180

2,4-diethylpyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,4-Diethyl-pyrimidine-5-carboxylic acid
• 2,4-diethylpyrimidine-5-carboxylic acid

• Inchi： 1S/C9H12N2O2/c1-3-7-6(9(12)13)5-10-8(4-2)11-7/h5H,3-4H2,1-2H3,(H,12,13)
• InChI Key： DGJJPZDDUGELKR-UHFFFAOYSA-N
• SMILES： C1(CC)=NC=C(C(O)=O)C(CC)=N1

Additional information on 2,4-diethylpyrimidine-5-carboxylic acid

2,4-Diethylpyrimidine-5-Carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 1306969-40-3, commonly referred to as 2,4-diethylpyrimidine-5-carboxylic acid, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrimidine derivatives, which are known for their diverse biological activities and applications in drug design. The long-tail keyword for this compound, 2,4-diethylpyrimidine-5-carboxylic acid, highlights its structural uniqueness and functional groups, making it a subject of interest for researchers worldwide.

Recent studies have demonstrated that 2,4-diethylpyrimidine-5-carboxylic acid exhibits potent biological activities, particularly in the realm of enzyme inhibition and receptor modulation. Its pyrimidine ring structure plays a crucial role in its ability to interact with various biological targets. The diethyl substituents at positions 2 and 4 enhance the molecule's lipophilicity, which is essential for its bioavailability and pharmacokinetic properties. This makes it a promising candidate for the development of new therapeutic agents.

The synthesis of 2,4-diethylpyrimidine-5-carboxylic acid involves a multi-step process that typically begins with the preparation of a suitable pyrimidine precursor. Researchers have explored various methodologies to optimize the synthesis pathway, ensuring high yields and purity. One such approach involves the use of microwave-assisted synthesis, which has proven to be highly efficient in constructing the desired molecule. The incorporation of carboxylic acid groups into the structure further enhances its versatility, allowing for additional functionalization and modification.

In terms of applications, 2,4-diethylpyrimidine-5-carboxylic acid has shown potential in several areas. In agriculture, it has been investigated as a candidate for pest control due to its ability to disrupt insect hormone systems. In the pharmaceutical industry, its role as a lead compound in drug discovery programs targeting neurodegenerative diseases has been extensively studied. Additionally, this compound has found applications in materials science, where it serves as a building block for advanced polymer systems.

Recent advancements in computational chemistry have provided deeper insights into the molecular interactions of 2,4-diethylpyrimidine-5-carboxylic acid. Using molecular docking studies, researchers have identified key binding motifs that contribute to its biological activity. These findings have paved the way for rational drug design strategies aimed at improving its efficacy and reducing potential side effects.

In conclusion, 2,4-diethylpyrimidine-5-carboxylic acid (CAS No. 1306969-40-3) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and functional groups make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and practical applications.